Cas no 32363-47-6 (Methanone, [4-(1,1-dimethylethyl)phenyl](2,4,6-trimethylphenyl)-)

• Product Name: Methanone, [4-(1,1-dimethylethyl)phenyl](2,4,6-trimethylphenyl)-
• CAS No: 32363-47-6
• MF: C₂₀H₂₄O
• MW: 280.403965950012
• CID: 1450215
• PubChem ID: 43337585
• Update Time: 2025-04-20

Methanone, [4-(1,1-dimethylethyl)phenyl](2,4,6-trimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, [4-(1,1-dimethylethyl)phenyl](2,4,6-trimethylphenyl)-
• p-t-butylphenyl mesityl ketone
• [4-(1,1-Dimethylethyl)phenyl](2,4,6-trimethylphenyl)methanone
• 32363-47-6
• DTXSID501186919

• Inchi： 1S/C20H24O/c1-13-11-14(2)18(15(3)12-13)19(21)16-7-9-17(10-8-16)20(4,5)6/h7-12H,1-6H3
• InChI Key： ZRSALBLDKLYYRC-UHFFFAOYSA-N
• SMILES： O=C(C1C(C)=CC(C)=CC=1C)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 280.18282
• Monoisotopic Mass: 280.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07